Cas no 109716-55-4 (Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-, ethyl ester, (1S,2S)-)

• Product Name: Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-, ethyl ester, (1S,2S)-
• CAS No: 109716-55-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD19237743
• CID: 128534
• PubChem ID: 13005709
• Update Time: 2025-10-29

Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-, ethyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-, ethyl ester, (1S,2S)-
• Cyclopropanecarboxylic acid, 2-(hydroxymethyl)-, ethyl ester, (1S-trans)- (9CI)
• (1S,2S)-2-Hydroxymethyl-cyclopropanecarboxylic acid ethyl ester
• CS-0527625
• (1S,2S)-Ethyl2-(hydroxymethyl)cyclopropanecarboxylate
• ethyl (1S,2S)-rel-2-(hydroxymethyl)cyclopropane-1-carboxylate
• ETHYL (1S,2S)-2-(HYDROXYMETHYL)CYCLOPROPANE-1-CARBOXYLATE
• 109716-55-4
• MFCD19237743
• trans-Ethyl 2-(hydroxymethyl)-cyclopropanecarboxylate
• SCHEMBL8164606
• AT10667
• Cyclopropanecarboxylic acid, 2-(hydroxymethyl)-, ethyl ester, trans-
• A1-00875
• AKOS006372943
• ethyl(1S,2S)-rel-2-(hydroxymethyl)cyclopropane-1-carboxylate
• ethyl (1s,2s)-2-(hydroxymethyl)cyclopropanecarboxylate
• trans-2-Hydroxymethyl-cyclopropanecarboxylic acid ethyl ester
• 40427-14-3
• (1S,2S)-Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate

• MDL： MFCD19237743
• Inchi： 1S/C7H12O3/c1-2-10-7(9)6-3-5(6)4-8/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： AOQBVPPEXCRXAW-RITPCOANSA-N
• SMILES： O(CC)C([C@H]1C[C@@H]1CO)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-, ethyl ester, (1S,2S)-

Cyclopropanecarboxylic Acid, 2-(Hydroxymethyl)-, Ethyl Ester, (1S,2S)-: A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-(hydroxymethyl)-, ethyl ester, (1S,2S)- is a compound with the CAS number 109716-55-4, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and versatile applications. Recent studies have highlighted its potential in drug delivery systems and advanced materials development. The cyclopropane ring at the core of this molecule contributes to its distinctive chemical properties, making it a valuable component in various synthetic processes.

The ethyl ester derivative of this compound has been extensively studied for its role in enhancing the stability and bioavailability of pharmaceutical agents. Researchers have explored its ability to act as a biocompatible carrier in drug delivery systems. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create nanoscale drug carriers with improved targeting efficiency. The stereochemistry of the compound, specifically its (1S,2S) configuration, plays a critical role in determining its interaction with biological systems.

Recent advancements in synthetic methodologies have enabled the efficient production of cyclopropanecarboxylic acid derivatives. A 2023 paper in *Journal of Organic Chemistry* introduced a novel catalytic system that significantly reduces the synthesis time for these compounds while maintaining high yields. This breakthrough has opened new avenues for large-scale production of ethyl ester derivatives, making them more accessible for industrial applications.

In addition to its role in pharmaceuticals, this compound has shown promise in the development of biodegradable polymers. A study conducted at the University of California revealed that incorporating this compound into polymer matrices enhances their mechanical properties and biocompatibility. These findings have implications for applications in tissue engineering and regenerative medicine.

The hydroxymethyl group attached to the cyclopropane ring introduces additional functional groups that can be further modified for specific applications. For example, researchers have explored the use of this compound as a precursor for synthesizing advanced materials with tailored electronic properties. A 2023 article in *Nature Communications* highlighted its potential as a building block for organic semiconductors.

Moreover, recent studies have investigated the environmental impact of this compound. A team at MIT developed a green chemistry approach to synthesize this compound using renewable feedstocks and enzymatic catalysts. This method not only reduces carbon emissions but also enhances the sustainability of its production process.

In conclusion, cyclopropanecarboxylic acid, 2-(hydroxymethyl)-, ethyl ester, (1S,2S)- is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile properties continue to drive innovative research across various disciplines. As advancements in synthetic methods and application development progress, this compound is poised to play an even more significant role in shaping future technologies.